4-Amino-5-(1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-amino-3-(1-methylpyrazol-4-yl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C6H8N6S/c1-11-3-4(2-8-11)5-9-10-6(13)12(5)7/h2-3H,7H2,1H3,(H,10,13)
• InChI Key: BSUKBYRTJFEECC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NNC(=S)N2N
• Molecular Formula: C6H8N6S
• Molecular Weight: 196.24 g/mol
• CAS No.: 1152599-14-8

Description

4-Amino-5-(1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C6H8N6S and its molecular weight is 196.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Properties

• Antioxidant and Analgesic Activities : Schiff bases of 4-amino-1,2,4-triazole derivatives containing pyrazole have shown significant analgesic and antioxidant properties. This indicates potential applications in developing pain relief and antioxidant drugs (Karrouchi et al., 2016).
• Antibacterial, Anti-inflammatory, and Antioxidant Agents : Certain derivatives have exhibited remarkable anti-inflammatory and antioxidant activities, as well as significant antibacterial properties against pathogenic bacteria, suggesting their use in treating bacterial infections and inflammatory conditions (Kate et al., 2018).
• Antimicrobial Activity : Some derivatives have shown significant antimicrobial activity, indicating their potential use in developing new antimicrobial agents (Isloor et al., 2009).

Synthesis and Reactivity

• Reactivity Properties : Studies on the synthesis, spectroscopic characterization, and reactive properties of Schiff bases containing 1,2,4-triazole and pyrazole rings have been conducted. These studies are essential for understanding how these compounds interact at a molecular level, which is crucial for drug design and development (Pillai et al., 2019).